Cas no 859045-09-3 (2-(4-chlorophenyl)ethanecarbonyl isothiocyanate)

• Product Name: 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate
• CAS No: 859045-09-3
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• MDL: MFCD12188946
• CID: 5611795
• PubChem ID: 43514626
• Update Time: 2025-10-22

2-(4-chlorophenyl)ethanecarbonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3574828
• EN300-8050694
• 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate
• 859045-09-3
• 2-(4-Chlorophenyl)acetyl isothiocyanate

• MDL： MFCD12188946
• Inchi： 1S/C9H6ClNOS/c10-8-3-1-7(2-4-8)5-9(12)11-6-13/h1-4H,5H2
• InChI Key： BQSWVPRCAJICIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N=C=S)=O

Computed Properties

• Exact Mass: 210.9858627g/mol
• Monoisotopic Mass: 210.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate

Introduction to 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate (CAS No. 859045-09-3) and Its Emerging Applications in Chemical Biology

2-(4-chlorophenyl)ethanecarbonyl isothiocyanate, identified by the Chemical Abstracts Service Number (CAS No.) 859045-09-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and reactive properties. This compound belongs to the class of isothiocyanates, which are known for their versatile applications in synthetic chemistry, drug discovery, and biomolecular interactions. The presence of both a carbonyl group and an isothiocyanate moiety in its molecular structure endows it with distinct reactivity, making it a valuable tool for researchers exploring novel synthetic pathways and biological mechanisms.

The isothiocyanate functional group (-N=C=S) is particularly noteworthy for its ability to participate in a wide range of chemical transformations, including nucleophilic addition reactions, cycloadditions, and urea formation. These reactions are pivotal in the synthesis of complex molecules such as peptides, heterocycles, and pharmacologically active compounds. In recent years, the study of isothiocyanates has been further propelled by their role in modulating biological processes, particularly in the context of protein-protein interactions and post-translational modifications. The 4-chlorophenyl substituent in the compound's structure introduces additional reactivity and electronic properties that can influence its behavior in biological systems, making it a promising candidate for targeted drug design.

One of the most compelling aspects of 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate is its utility as a building block in medicinal chemistry. The compound's ability to undergo facile reactions with nucleophiles allows for the efficient construction of diverse molecular architectures. For instance, it can be used to introduce isothiocyanate groups into peptide mimetics or to generate thiazole derivatives, which are prevalent motifs in many bioactive natural products and pharmaceuticals. Recent studies have demonstrated its application in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The carbonyl group serves as a versatile handle for further functionalization, enabling researchers to tailor the compound's properties for specific applications.

In the realm of biomolecular research, 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate has been employed to probe protein-ligand interactions at a molecular level. Isothiocyanates are known to react with nucleophilic residues such as cysteine thiols, providing a means to covalently label proteins or to disrupt critical interactions. This capability has been leveraged in high-throughput screening assays to identify novel binding partners or to validate drug targets. Moreover, the compound's reactivity with thiols has been exploited in the development of proteomics tools for protein profiling and pathway analysis. The combination of structural versatility and biological relevance makes this compound an indispensable asset in modern chemical biology research.

The synthetic utility of 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate extends beyond its direct applications; it also serves as a precursor for more complex derivatives through cross-coupling reactions or metal-catalyzed transformations. For example, palladium-catalyzed reactions can be employed to introduce aryl or heteroaryl groups at various positions within the molecule, expanding its synthetic potential. Such modifications have led to the discovery of new bioactive compounds with improved pharmacokinetic profiles or enhanced target specificity. The ability to derivatize this compound under mild conditions while maintaining high yields underscores its importance as a synthetic intermediate.

Recent advances in computational chemistry have further highlighted the significance of 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate by enabling virtual screening and molecular modeling studies. These computational approaches have been used to predict the compound's behavior in biological systems, identify potential binding sites on target proteins, and optimize its structure for better efficacy. Such integrative strategies—combining experimental synthesis with computational analysis—are becoming increasingly essential in accelerating drug discovery pipelines. The insights gained from these studies not only enhance our understanding of the compound's mechanism but also provide actionable guidance for future research directions.

The growing interest in isothiocyanates as pharmacological agents has spurred investigations into their therapeutic potential across various disease modalities. For instance, derivatives of this class have shown promise in oncology by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, their anti-inflammatory properties have been explored in conditions such as rheumatoid arthritis and neuroinflammation. The structural features of 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate, including the electron-withdrawing nature of the carbonyl group and the electron-donating effect of the chloro substituent on the phenyl ring, contribute to its unique pharmacological profile. These attributes make it an attractive scaffold for designing next-generation therapeutics.

The development of novel analytical techniques has also played a crucial role in advancing our understanding of 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate's behavior both in vitro and in vivo. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and interactions with biological targets. These methodologies are essential for confirming synthetic outcomes, characterizing intermediates, and elucidating reaction mechanisms. Furthermore, high-resolution imaging techniques have been employed to visualize how this compound interacts with cellular components at subcellular levels.

As research continues to evolve, so too does our appreciation for the multifaceted applications of 2-(4-chlorophenyl)ethanecarbonyl isothiocyanate (CAS No. 859045-09-3). Its integration into interdisciplinary fields such as chemical biology and medicinal chemistry underscores its importance as a cornerstone molecule with far-reaching implications. By leveraging its unique reactivity and structural features, researchers are uncovering new ways to manipulate biological systems for therapeutic benefit while deepening our fundamental understanding of molecular interactions at a mechanistic level.